Cas no 1806990-97-5 (Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate
• CAS No: 1806990-97-5
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4886394
• Update Time: 2025-06-11

Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate

• Inchi： 1S/C10H11F3N2O2/c1-17-8(16)2-5-6(3-14)7(11)4-15-9(5)10(12)13/h4,10H,2-3,14H2,1H3
• InChI Key： MYTQMTSEHHRNMC-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(CC(=O)OC)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate

Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate: A Comprehensive Overview

The compound Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate, with the CAS number 1806990-97-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with fluorine atoms and various functional groups, making it a versatile building block for advanced chemical synthesis. Recent studies have highlighted its potential applications in drug development, particularly as a precursor for bioactive molecules targeting specific cellular pathways.

The chemical structure of Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate is characterized by a pyridine ring system with fluorine substituents at positions 2 and 5, an amino methyl group at position 4, and an acetate ester group at position 3. This arrangement confers the molecule with unique electronic properties and reactivity, which are crucial for its role in various chemical transformations. The presence of multiple fluorine atoms also contributes to its lipophilicity, enhancing its potential as a drug candidate in pharmacokinetic studies.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under different reaction conditions. Studies have demonstrated that the molecule exhibits excellent thermal stability, making it suitable for high-temperature reactions commonly employed in organic synthesis. Additionally, the ease of functionalization at the amino methyl group has opened new avenues for modifying the compound's properties to suit specific applications.

In terms of applications, Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate has shown promise in the development of novel pharmaceutical agents. For instance, it has been utilized as a key intermediate in the synthesis of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The compound's ability to modulate enzyme activity through precise molecular interactions has made it a valuable tool in drug discovery programs.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent studies have explored its potential as a component in organic field-effect transistors (OFETs), where its electron-withdrawing groups enhance charge transport properties.

The synthesis of Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate typically involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity. Key steps include nucleophilic substitution reactions and esterification processes, which are optimized to minimize side reactions and maximize product quality. The development of efficient synthetic routes remains an active area of research to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, Methyl 4-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications underscore its importance as a key molecule in contemporary research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both medicinal chemistry and materials science.